Cas no 67169-90-8 (N-(2-amino-4-methoxyphenyl)butanamide)

N-(2-amino-4-methoxyphenyl)butanamide is a synthetic organic compound featuring a butanamide group linked to a substituted aniline moiety. Its structure, incorporating both amino and methoxy functional groups, makes it a versatile intermediate in pharmaceutical and fine chemical synthesis. The compound exhibits potential reactivity at multiple sites, enabling derivatization for applications in drug development and agrochemical research. Its stability under standard conditions and solubility in common organic solvents facilitate handling in laboratory settings. The presence of electron-donating groups enhances its utility in electrophilic substitution reactions, while the primary amine allows for further functionalization. This compound is particularly valuable in the synthesis of heterocyclic frameworks and bioactive molecules.

N-(2-amino-4-methoxyphenyl)butanamide structure

67169-90-8 structure

Product Name:N-(2-amino-4-methoxyphenyl)butanamide

CAS No:67169-90-8

MF:C₁₁H₁₆N₂O₂

MW:208.256942749023

MDL:MFCD09814640

CID:1087395

PubChem ID:17607958

Update Time:2025-05-22

N-(2-amino-4-methoxyphenyl)butanamide Chemical and Physical Properties

Names and Identifiers

- N-(2-Amino-4-methoxyphenyl)butyramide
- N-(2-amino-4-methoxyphenyl)butanamide
- N-(2-amino-4-methoxyphenyl)butanamide(SALTDATA: FREE)
- AG-G-53747
- AGN-PC-01KXCF
- Ambcb4027986
- Butanamide, N-(2-amino-4-methoxyphenyl)-
- CTK5C5801
- MolPort-004-316-979
- CS-0118527
- 67169-90-8
- DTXSID90589819
- MFCD09814640
- AKOS000102671
- BS-36351
- SB78239
- DB-188284
- STL411758
- MDL： MFCD09814640
- Inchi： 1S/C11H16N2O2/c1-3-4-11(14)13-10-6-5-8(15-2)7-9(10)12/h5-7H,3-4,12H2,1-2H3,(H,13,14)
- InChI Key： HKSZLVJMRFFXBF-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC(=C(C=1)N)NC(CCC)=O

Computed Properties

Exact Mass: 208.12100
Monoisotopic Mass: 208.121177757g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 209
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 64.4Å²

Experimental Properties

Density: 1.145
Boiling Point: 416.8°C at 760 mmHg
Flash Point: 205.8°C
Refractive Index: 1.582
PSA: 64.35000
LogP: 2.67020

N-(2-amino-4-methoxyphenyl)butanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB265389-1 g	N-(2-Amino-4-methoxyphenyl)butanamide	67169-90-8		1g	€128.10	2023-04-26
abcr	AB265389-5 g	N-(2-Amino-4-methoxyphenyl)butanamide	67169-90-8		5g	€365.50	2023-04-26
TRC	N286120-50mg	N-(2-amino-4-methoxyphenyl)butanamide	67169-90-8		50mg	$ 50.00	2022-06-03
TRC	N286120-100mg	N-(2-amino-4-methoxyphenyl)butanamide	67169-90-8		100mg	$ 65.00	2022-06-03
TRC	N286120-500mg	N-(2-amino-4-methoxyphenyl)butanamide	67169-90-8		500mg	$ 80.00	2022-06-03
eNovation Chemicals LLC	Y1262707-5g	N-(2-AMINO-4-METHOXYPHENYL)BUTANAMIDE	67169-90-8	95%	5g	$315	2024-06-07
abcr	AB265389-1g	N-(2-Amino-4-methoxyphenyl)butanamide; .	67169-90-8		1g	€137.20	2025-04-17
abcr	AB265389-5g	N-(2-Amino-4-methoxyphenyl)butanamide; .	67169-90-8		5g	€381.90	2025-04-17
1PlusChem	1P0064IK-1g	N-(2-amino-4-methoxyphenyl)butanamide	67169-90-8	95%	1g	$61.00	2025-02-21
1PlusChem	1P0064IK-5g	N-(2-amino-4-methoxyphenyl)butanamide	67169-90-8	95%	5g	$212.00	2025-02-21

N-(2-amino-4-methoxyphenyl)butanamide Related Literature

1. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
2. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
3. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
4. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
5. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides 2'-Aminoanilides

67169-90-8 (N-(2-amino-4-methoxyphenyl)butanamide) Related Products

Recommended suppliers

烟台朗裕新材料科技有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent

Shanghai Joy Biotech Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.

Gold Member

Audited Supplier

CN Supplier

Reagent

HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.

上海帛亦医药科技有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent

Shanghai Pearlk Chemicals Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk